Cas no 1784917-81-2 (tert-butyl N-2-amino-3-(2-methoxyphenyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(2-methoxyphenyl)propylcarbamate
• CAS No: 1784917-81-2
• MF: C₁₅H₂₄N₂O₃
• MW: 280.362664222717
• CID: 6110259
• PubChem ID: 84730453
• Update Time: 2025-10-29

tert-butyl N-2-amino-3-(2-methoxyphenyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(2-methoxyphenyl)propylcarbamate
• EN300-1879985
• 1784917-81-2
• tert-butyl N-[2-amino-3-(2-methoxyphenyl)propyl]carbamate

• Inchi： 1S/C15H24N2O3/c1-15(2,3)20-14(18)17-10-12(16)9-11-7-5-6-8-13(11)19-4/h5-8,12H,9-10,16H2,1-4H3,(H,17,18)
• InChI Key： HJOQPYSENLBBPK-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=CC=CC=1OC)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.17869263g/mol
• Monoisotopic Mass: 280.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-2-amino-3-(2-methoxyphenyl)propylcarbamate

Introduction to tert-butyl N-2-amino-3-(2-methoxyphenyl)propylcarbamate (CAS No. 1784917-81-2) and Its Applications in Modern Chemical Biology

The compound tert-butyl N-2-amino-3-(2-methoxyphenyl)propylcarbamate (CAS No. 1784917-81-2) represents a significant advancement in the field of chemical biology, particularly in the design and synthesis of novel bioactive molecules. This carbamate derivative, characterized by its bulky tert-butyl group and a substituted phenyl ring, has garnered considerable attention due to its structural complexity and potential pharmacological applications.

Structurally, the molecule consists of a carbamate moiety linked to a propyl chain, which is further substituted with a 2-methoxyphenyl group at the third position. The presence of the tert-butyl group enhances the lipophilicity of the compound, making it more suitable for membrane interactions and improving its bioavailability. Additionally, the 2-methoxyphenyl moiety introduces hydrophobicity and electronic properties that can modulate biological activity.

In recent years, this compound has been explored in various research avenues, particularly in the development of enzyme inhibitors and drug candidates. The carbamate functional group is well-known for its ability to interact with biological targets such as kinases and proteases. The tert-butyl N-2-amino-3-(2-methoxyphenyl)propylcarbamate structure provides a unique scaffold that can be further modified to enhance binding affinity and selectivity.

One of the most promising applications of this compound is in the field of oncology. Researchers have identified that similar carbamate derivatives exhibit inhibitory effects on certain cancer-related enzymes. The tert-butyl group helps in stabilizing the transition state during enzyme-substrate interactions, thereby increasing inhibitory potency. Preliminary studies have shown that this compound can selectively inhibit enzymes overexpressed in tumor cells, making it a potential candidate for targeted cancer therapy.

The role of 2-methoxyphenyl groups in medicinal chemistry cannot be overstated. These aromatic rings contribute to the compound's solubility and metabolic stability, which are critical factors for drug development. Furthermore, the methoxy substituent can participate in hydrogen bonding interactions with biological targets, enhancing binding affinity. This dual functionality makes tert-butyl N-2-amino-3-(2-methoxyphenyl)propylcarbamate a versatile scaffold for designing novel therapeutic agents.

Advances in computational chemistry have also played a pivotal role in understanding the behavior of this compound. Molecular docking studies have revealed that it can bind to specific pockets on target enzymes with high precision. These insights have guided the optimization of analogs with improved pharmacokinetic properties. Additionally, virtual screening techniques have identified new derivatives with enhanced activity against resistant cancer cell lines.

The synthesis of tert-butyl N-2-amino-3-(2-methoxyphenyl)propylcarbamate involves multi-step organic reactions, including condensation, alkylation, and functional group transformations. The use of advanced synthetic methodologies ensures high yield and purity, which are essential for preclinical studies. Recent developments in flow chemistry have further streamlined the synthesis process, allowing for scalable production.

In conclusion, tert-butyl N-2-amino-3-(2-methoxyphenyl)propylcarbamate (CAS No. 1784917-81-2) represents a significant advancement in chemical biology and drug discovery. Its unique structural features make it a valuable tool for developing novel therapeutic agents with potential applications in oncology and other therapeutic areas. Continued research into this compound and its derivatives will likely yield groundbreaking discoveries in the near future.